Cas no 167626-77-9 (7-METHYL-1H-BENZO[D][1,2,3]TRIAZOLE-5-CARBOXYLIC ACID)

• Product Name: 7-METHYL-1H-BENZO[D][1,2,3]TRIAZOLE-5-CARBOXYLIC ACID
• CAS No: 167626-77-9
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 3328914
• PubChem ID: 84717842
• Update Time: 2025-07-21

7-METHYL-1H-BENZO[D][1,2,3]TRIAZOLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 7-METHYL-1H-BENZO[D][1,2,3]TRIAZOLE-5-CARBOXYLIC ACID
• 7-methyl-1H-1,2,3-benzotriazole-5-carboxylic acid
• 852-050-5
• EN300-6734172
• SCHEMBL13907994
• Z3481621605
• 167626-77-9
• 7-Methyl-2H-benzotriazole-5-carboxylic acid

• Inchi： 1S/C8H7N3O2/c1-4-2-5(8(12)13)3-6-7(4)10-11-9-6/h2-3H,1H3,(H,12,13)(H,9,10,11)
• InChI Key： XZTFBEJXTQCZOY-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C(C(C)=C1)=NNN=2)=O

Computed Properties

• Exact Mass: 177.053826475Da
• Monoisotopic Mass: 177.053826475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.9Ų

Additional information on 7-METHYL-1H-BENZO[D][1,2,3]TRIAZOLE-5-CARBOXYLIC ACID

Comprehensive Overview of 7-METHYL-1H-BENZO[D][1,2,3]TRIAZOLE-5-CARBOXYLIC ACID (CAS No. 167626-77-9)

7-METHYL-1H-BENZO[D][1,2,3]TRIAZOLE-5-CARBOXYLIC ACID (CAS No. 167626-77-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the benzotriazole family, which is known for its diverse biological activities and applications in material science. With the increasing demand for novel small molecule inhibitors and bioactive intermediates, this compound has become a focal point for researchers exploring its potential in drug discovery and development.

The molecular structure of 7-METHYL-1H-BENZO[D][1,2,3]TRIAZOLE-5-CARBOXYLIC ACID features a triazole ring fused with a benzene ring, substituted with a methyl group at the 7-position and a carboxylic acid moiety at the 5-position. This configuration imparts both lipophilic and hydrophilic characteristics, making it a versatile building block for medicinal chemistry applications. Recent studies highlight its role in the synthesis of kinase inhibitors and antimicrobial agents, aligning with the growing interest in targeted therapies and antibiotic resistance solutions.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly methods to produce 7-METHYL-1H-BENZO[D][1,2,3]TRIAZOLE-5-CARBOXYLIC ACID. Techniques such as catalytic hydrogenation and microwave-assisted synthesis are being explored to reduce waste and energy consumption. This aligns with the global push for environmentally friendly chemical processes, a topic frequently searched by professionals in the field.

The compound’s potential in cancer research is another area of interest. Preliminary studies suggest that derivatives of 7-METHYL-1H-BENZO[D][1,2,3]TRIAZOLE-5-CARBOXYLIC ACID may exhibit anti-proliferative effects against certain cancer cell lines. This has sparked discussions in online forums and academic circles, particularly among those searching for new cancer therapeutics and precision medicine approaches. Its mechanism of action, possibly involving enzyme inhibition or DNA intercalation, remains under investigation.

From an industrial perspective, 7-METHYL-1H-BENZO[D][1,2,3]TRIAZOLE-5-CARBOXYLIC ACID is valued for its role in high-performance materials. Its incorporation into polymeric coatings and electronic materials has been studied for enhancing durability and conductivity. This ties into the rising demand for advanced materials in sectors like electronics and renewable energy, topics frequently queried in search engines.

Quality control and analytical methods for 7-METHYL-1H-BENZO[D][1,2,3]TRIAZOLE-5-CARBOXYLIC ACID are critical for ensuring its efficacy in applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. These methods are often searched by quality assurance professionals and analytical chemists seeking reliable protocols.

In summary, 7-METHYL-1H-BENZO[D][1,2,3]TRIAZOLE-5-CARBOXYLIC ACID (CAS No. 167626-77-9) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its relevance to contemporary research trends, such as sustainable synthesis and targeted drug development, ensures its continued prominence in scientific discourse. As exploration of its properties and applications expands, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.